Cas no 1268154-26-2 (8-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine)

• Product Name: 8-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine
• CAS No: 1268154-26-2
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• CID: 4584595
• PubChem ID: 75355760
• Update Time: 2025-10-08

8-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine
• 2H-1,4-Benzoxazine, 8-fluoro-3,4-dihydro-2-methyl-

• Inchi： 1S/C9H10FNO/c1-6-5-11-8-4-2-3-7(10)9(8)12-6/h2-4,6,11H,5H2,1H3
• InChI Key： RFIWEHRGSCISHJ-UHFFFAOYSA-N
• SMILES： O1C2=C(F)C=CC=C2NCC1C

Additional information on 8-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine

Comprehensive Analysis of 8-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 1268154-26-2)

The compound 8-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 1268154-26-2) is a fluorinated benzoxazine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a fluoro-substituted aromatic ring and a methylated dihydrobenzoxazine core, this molecule exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may contribute to the development of novel therapeutic agents.

In recent years, the demand for fluorinated heterocycles like 8-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine has surged due to their enhanced metabolic stability and bioavailability. This aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy for improving drug-like properties. The compound's CAS No. 1268154-26-2 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 8-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine typically involves multi-step organic reactions, including cyclization and fluorination processes. Its molecular weight and logP value make it suitable for central nervous system (CNS) drug development, a hot topic in neuroscience research. Computational chemists also explore its binding affinity to various biological targets using molecular docking simulations, a technique widely discussed in AI-driven drug discovery forums.

Environmental and green chemistry considerations are increasingly important for compounds like CAS No. 1268154-26-2. Researchers are investigating solvent-free synthesis methods and catalytic fluorination to reduce waste generation. These approaches resonate with the growing emphasis on sustainable pharmaceutical manufacturing, a frequently searched topic in academic and industrial circles.

Analytical characterization of 8-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's crystalline structure and hydrogen bonding patterns are of particular interest in solid-state chemistry research. These aspects are often queried in relation to polymorphism studies and pharmaceutical formulation challenges.

From a commercial perspective, CAS No. 1268154-26-2 is listed in major chemical catalogs as a building block for specialized applications. Its patent landscape reveals ongoing innovation in small molecule therapeutics, particularly for neurological disorders. This connects with trending searches about blood-brain barrier penetration and neuroprotective agents in the context of aging populations.

Quality control protocols for 8-fluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazine emphasize HPLC purity analysis and residual solvent testing, addressing the pharmaceutical industry's focus on ICH guidelines. These procedures are critical for researchers comparing generic versus innovator compound synthesis, a common discussion point in pharmaceutical chemistry forums.

The future research directions for CAS No. 1268154-26-2 may include exploration of its structure-property relationships in material science applications, such as organic electronics or liquid crystals. This interdisciplinary potential makes it a subject of interest in convergence research initiatives, which frequently appear in funding agency priorities and scientific policy discussions.